Cas no 2229458-09-5 (1-(2-hydroxynaphthalen-1-yl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(2-hydroxynaphthalen-1-yl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2229458-09-5
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• CID: 6070095
• PubChem ID: 165703769
• Update Time: 2025-06-14

1-(2-hydroxynaphthalen-1-yl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxynaphthalen-1-yl)-3-oxocyclobutane-1-carbonitrile
• 2229458-09-5
• EN300-1791624

• Inchi： 1S/C15H11NO2/c16-9-15(7-11(17)8-15)14-12-4-2-1-3-10(12)5-6-13(14)18/h1-6,18H,7-8H2
• InChI Key： QZWGMVLVSOEELP-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2=C(C=CC3C=CC=CC2=3)O)C1

Computed Properties

• Exact Mass: 237.078978594g/mol
• Monoisotopic Mass: 237.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.1Ų

Additional information on 1-(2-hydroxynaphthalen-1-yl)-3-oxocyclobutane-1-carbonitrile

Comprehensive Overview of 1-(2-hydroxynaphthalen-1-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229458-09-5)

1-(2-hydroxynaphthalen-1-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229458-09-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound features a unique molecular structure combining a naphthalene backbone with a cyclobutane ring, making it a valuable intermediate for synthesizing advanced materials and bioactive molecules. Its hydroxyl and carbonitrile functional groups enhance its reactivity, enabling diverse applications in drug discovery and polymer chemistry.

In recent years, the demand for high-performance organic intermediates like 1-(2-hydroxynaphthalen-1-yl)-3-oxocyclobutane-1-carbonitrile has surged, driven by breakthroughs in targeted drug delivery and sustainable materials. Researchers are particularly interested in its potential as a photoactive component in OLEDs (Organic Light-Emitting Diodes) and as a scaffold for kinase inhibitors in oncology. The compound’s CAS No. 2229458-09-5 is frequently searched in academic databases, reflecting its growing relevance in cutting-edge studies.

The synthesis of 1-(2-hydroxynaphthalen-1-yl)-3-oxocyclobutane-1-carbonitrile involves multi-step organic reactions, including Friedel-Crafts acylation and Knoevenagel condensation, ensuring high purity for industrial use. Its thermal stability and solubility in polar solvents make it adaptable for lab-scale and commercial applications. Environmental considerations, such as green chemistry protocols, are increasingly applied to its production to minimize waste and energy consumption.

From an SEO perspective, queries like "synthesis of 1-(2-hydroxynaphthalen-1-yl)-3-oxocyclobutane-1-carbonitrile" or "CAS 2229458-09-5 applications" highlight user interest in practical uses and synthetic methodologies. Addressing these topics, this compound’s role in bioconjugation and fluorescent probes is particularly noteworthy, aligning with trends in precision medicine and diagnostic imaging.

Quality control for CAS No. 2229458-09-5 relies on advanced analytical techniques like HPLC and NMR spectroscopy, ensuring compliance with regulatory standards. As the chemical industry shifts toward bio-based alternatives, derivatives of this compound are being explored for renewable polymer development, further expanding its market potential.

In summary, 1-(2-hydroxynaphthalen-1-yl)-3-oxocyclobutane-1-carbonitrile represents a versatile and innovative chemical entity, bridging gaps between academia and industry. Its integration into next-generation technologies underscores the importance of continued research and optimization to meet evolving scientific and environmental demands.